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Compound of Interest

Compound Name: metazachlor ESA

Cat. No.: B6595042

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core principles, experimental protocols, and
data evaluation methods employed in proficiency testing (PT) schemes for the analysis of
pesticide residues and their metabolites. Proficiency testing is a critical component of
laboratory quality assurance, providing an objective means to assess and compare the
performance of different laboratories.[1][2] Participation in PT schemes, such as those
organized by the European Union Reference Laboratories (EURLS), is often mandatory for
official laboratories conducting pesticide residue analysis to ensure data quality, accuracy, and
comparability.[2][3][4]

The Proficiency Testing Workflow

Proficiency testing is a structured, cyclical process managed by a PT provider. It begins with
the preparation of a homogeneous test material, which is then distributed to participating
laboratories. These laboratories analyze the material using their routine methods and submit
their results for statistical evaluation. The provider then compiles a report, allowing each
laboratory to compare its performance against a consensus value and other participants. This
entire process is governed by international standards like ISO 17043 and ISO 13528 to ensure
consistency and validity.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Proficiency Testing Schemes for
Pesticide Metabolite Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6595042#proficiency-testing-schemes-for-pesticide-
metabolite-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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